Cas no 4720-67-6 (5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole)

5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole structure
4720-67-6 structure
Product name:5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
CAS No:4720-67-6
MF:C22H20O2S2
MW:380.523
CID:1517929
PubChem ID:199668

5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
    • 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole
    • NCI60_020828
    • ZINC01636934
    • Piperonal, dibenzyl mercaptal
    • Piperonal-dibenzylmercaptal
    • BRN 1328570
    • TL8003218
    • Piperonal, dibenzylmercaptal
    • AC1L57U2
    • NSC659160
    • LS-117350
    • 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole; NCI60_020828; ZINC01636934; Piperonal, dibenzyl mercaptal; Piperonal-dibenzylmercaptal; BRN 1328570; TL8003218; Piperonal, dibenzylmercaptal; AC1L57U2; NSC659160; LS-117350;
    • NSC-659160
    • 4720-67-6
    • CHEMBL1993132
    • DTXSID60197066
    • 5-(Bis(benzylthio)methyl)-1,3-benzodioxole
    • Inchi: InChI=1S/C22H20O2S2/c1-3-7-17(8-4-1)14-25-22(26-15-18-9-5-2-6-10-18)19-11-12-20-21(13-19)24-16-23-20/h1-13,22H,14-16H2
    • InChI Key: KWUQLYZNZIXVAZ-UHFFFAOYSA-N
    • SMILES: C1OC2=C(O1)C=C(C=C2)C(SCC3=CC=CC=C3)SCC4=CC=CC=C4

Computed Properties

  • Exact Mass: 380.0906
  • Monoisotopic Mass: 380.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.268
  • Boiling Point: 513.9°C at 760 mmHg
  • Flash Point: 264.6°C
  • Refractive Index: 1.666
  • PSA: 18.46

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